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Compound of Interest

Compound Name:
1-(Benzyloxy)-4-bromo-2-

fluorobenzene

Cat. No.: B134947 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-(Benzyloxy)-4-bromo-2-
fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-(Benzyloxy)-4-bromo-2-fluorobenzene is a halogenated aromatic ether with significant

applications as a building block in organic synthesis, particularly in the development of novel

pharmaceutical compounds. A thorough understanding of its physical and chemical properties

is essential for its safe handling, effective use in synthetic protocols, and for the

characterization of its downstream products. This technical guide provides a comprehensive

overview of the physical appearance and key physicochemical characteristics of 1-
(Benzyloxy)-4-bromo-2-fluorobenzene, supported by tabulated data and generalized

experimental methodologies.

Physical Properties
1-(Benzyloxy)-4-bromo-2-fluorobenzene is typically supplied as a white, fused solid at room

temperature.[1] Its solid form is a key characteristic for its storage and handling in a laboratory

setting. The visual appearance is a primary indicator of purity, with significant deviations from a

white color potentially indicating the presence of impurities.
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Summary of Physical Data
The key physical and chemical identifiers for 1-(Benzyloxy)-4-bromo-2-fluorobenzene are

summarized in the table below for easy reference.

Property Value Reference

Appearance White Fused Solid [1]

Melting Point 31.0-37.0 °C [1]

Molecular Formula C₁₃H₁₀BrFO [1]

CAS Number 185346-79-6 [1]

IUPAC Name
4-(benzyloxy)-1-bromo-2-

fluorobenzene
[1]

Experimental Protocols
The determination of the physical properties of a chemical compound like 1-(Benzyloxy)-4-
bromo-2-fluorobenzene follows standardized laboratory procedures. Below are generalized

methodologies for the key properties described.

Determination of Physical Appearance
Objective: To visually inspect and record the physical state, color, and form of the substance at

ambient temperature.

Methodology:

A sample of the compound is placed on a clean, dry watch glass or in a transparent

container.

The sample is observed under adequate lighting against both a white and a dark background

to accurately determine its color.

The physical form (e.g., crystalline, amorphous, fused solid) is noted.

Observations are recorded in a laboratory notebook.
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Determination of Melting Point
Objective: To determine the temperature range over which the solid compound transitions to a

liquid.

Methodology:

A small, dry sample of the compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded. This range is reported as the melting point.

Logical Relationships and Workflows
The following diagrams illustrate the relationship between the chemical structure and its

physical properties, as well as a general workflow for the characterization of a chemical

compound.
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Diagram 1: Structure-Property Relationship
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Diagram 2: General Experimental Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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